Cas no 2229512-20-1 (methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate)

• Product Name: methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate
• CAS No: 2229512-20-1
• MF: C₈H₉BrN₂O₃
• MW: 261.072661161423
• CID: 5927560
• PubChem ID: 165972753
• Update Time: 2025-11-02

methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate
• EN300-1921834
• 2229512-20-1

• Inchi： 1S/C8H9BrN2O3/c1-11-5(3-7(9)10-11)6(12)4-8(13)14-2/h3H,4H2,1-2H3
• InChI Key： UOKXWDMJZAXXFS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CC(=O)OC)=O)N(C)N=1

Computed Properties

• Exact Mass: 259.97965g/mol
• Monoisotopic Mass: 259.97965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate

Methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate (CAS No. 2229512-20-1): A Comprehensive Overview

Methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate (CAS No. 2229512-20-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This ester derivative, featuring a brominated pyrazole core, is widely utilized as a key intermediate in the synthesis of various bioactive molecules. Its unique structural properties make it an invaluable building block for researchers exploring novel therapeutic agents and crop protection solutions.

The compound's molecular structure combines a 1-methyl-1H-pyrazole ring with a 3-oxopropanoate moiety, offering versatile reactivity for further chemical modifications. The presence of the bromo substituent at the 3-position of the pyrazole ring enhances its utility in cross-coupling reactions, particularly in palladium-catalyzed transformations. This characteristic has made methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate particularly valuable in modern drug discovery programs, where efficient synthetic routes are paramount.

Recent trends in pharmaceutical research have highlighted the growing importance of pyrazole-containing compounds as privileged scaffolds in medicinal chemistry. The methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate structure aligns perfectly with this trend, serving as a precursor for potential kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. Its application in the development of targeted therapies has been particularly noteworthy, with several research groups investigating its derivatives for oncology applications.

In the agrochemical sector, derivatives of methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate have shown promise as potential active ingredients for next-generation pesticides. The compound's structural features allow for the creation of molecules with improved pest selectivity and environmental profiles, addressing current industry demands for sustainable crop protection solutions. This aligns with the global push toward green chemistry principles in agricultural chemical development.

The synthesis of methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate typically involves multi-step organic transformations starting from commercially available pyrazole precursors. Modern synthetic approaches emphasize atom economy and reduced waste generation, reflecting the pharmaceutical industry's commitment to process intensification and green synthesis methodologies. These advancements have made the compound more accessible to researchers while maintaining high purity standards required for pharmaceutical applications.

Analytical characterization of methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure precise structural verification and purity assessment, which are critical for its applications in drug discovery and development. The compound's stability profile has been extensively studied, with particular attention to storage conditions that maintain its chemical integrity over extended periods.

Market demand for methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate has shown steady growth, driven by increasing research activities in both pharmaceutical and agrochemical sectors. Custom synthesis providers and fine chemical manufacturers have responded by offering the compound in various quantities, from milligram-scale for early-stage research to kilogram quantities for process development. This availability supports the compound's role in accelerating hit-to-lead optimization programs across multiple therapeutic areas.

Recent patent literature reveals numerous applications of methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate derivatives, particularly in areas addressing unmet medical needs. Its structural versatility allows for the creation of diverse molecular architectures, making it a valuable tool for medicinal chemists exploring structure-activity relationships. The compound's potential in addressing drug-resistant pathogens and emerging diseases has been a particular focus of contemporary research efforts.

From a regulatory perspective, methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate is handled as a research chemical with appropriate safety precautions. While not classified as hazardous under standard laboratory conditions, proper handling procedures including the use of personal protective equipment are recommended when working with this compound. Material Safety Data Sheets (MSDS) provide comprehensive guidance for its safe storage and handling in research environments.

The future outlook for methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate appears promising, with ongoing research exploring its potential in cutting-edge therapeutic areas such as precision medicine and personalized therapeutics. Its role as a synthetic intermediate continues to evolve, particularly in the context of fragment-based drug discovery and combinatorial chemistry approaches. As synthetic methodologies advance, the compound's accessibility and application scope are expected to expand further.

In conclusion, methyl 3-(3-bromo-1-methyl-1H-pyrazol-5-yl)-3-oxopropanoate (CAS No. 2229512-20-1) represents a valuable chemical entity with broad utility in medicinal chemistry and agrochemical research. Its unique structural features, combined with versatile reactivity, position it as an important building block for the development of novel bioactive compounds. As research continues to uncover new applications for pyrazole derivatives, the significance of this compound in scientific discovery and industrial applications is likely to grow substantially in the coming years.